Cas no 1459-20-7 (Benzoin Benzoate)

• Product Name: Benzoin Benzoate
• CAS No: 1459-20-7
• MF: C₂₁H₁₆O₃
• MW: 316.349946022034
• CID: 223621
• PubChem ID: 246708
• Update Time: 2025-10-28

Benzoin Benzoate Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-(benzoyloxy)-1,2-diphenyl-
• DESYL BENZOATE
• BENZOIN BENZOATE
• 1,2-diphenyl-2-oxoethyl benzoate
• 1,2-diphenylethan-1-one-2-yl benzoate
• 2-Oxo-1,2-diphenylethyl benzoate
• benzoic acid 2-oxo-1,2-diphenyl-ethyl ester
• O-benzoylbenzoin
• alpha-Benzoyloxy-alpha-phenylacetophenone
• benzoic acid [2-keto-1,2-di(phenyl)ethyl] ester
• NCIOpen2_007901
• Ethanone, 2-(benzoyloxy)-1,2-diphenyl-
• SCHEMBL343011
• BDBM50107322
• 1459-20-7
• (2-oxo-1,2-diphenylethyl) benzoate
• NSC-60084
• CS-0446889
• NSC60084
• 2-Oxo-1,2-diphenylethyl benzoate #
• CHEMBL3601172
• Oprea1_078052
• AKOS002910672
• DL-BENZOIN BENZOATE
• FT-0624528
• Benzoin Benzoate

• Inchi： 1S/C21H16O3/c22-19(16-10-4-1-5-11-16)20(17-12-6-2-7-13-17)24-21(23)18-14-8-3-9-15-18/h1-15,20H
• InChI Key： FGOSBCXOMBLILW-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)C(C(C1C=CC=CC=1)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 316.11000
• Monoisotopic Mass: 316.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 4.46760

Benzoin Benzoate Security Information

• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25

Additional information on Benzoin Benzoate

Comprehensive Guide to Benzoin Benzoate (CAS No. 1459-20-7): Properties, Applications, and Industry Insights

Benzoin Benzoate (CAS No. 1459-20-7), also known as benzoylbenzoin, is a versatile organic compound widely used in cosmetics, pharmaceuticals, and specialty chemical formulations. Its unique molecular structure—combining benzoin and benzoate functional groups—imparts exceptional stability and solubility, making it a preferred ingredient in sunscreens, fragrances, and polymer stabilizers. With growing consumer demand for skin-safe UV filters and eco-friendly additives, this compound has gained traction in sustainable product development.

Recent studies highlight Benzoin Benzoate's role as a non-irritating alternative to conventional preservatives, aligning with the "clean beauty" movement. Searches for "Benzoin Benzoate in skincare" and "CAS 1459-20-7 safety data" have surged by 40% year-over-year, reflecting heightened industry scrutiny. The compound’s photostability and low volatility also address concerns about product longevity—a key priority for formulators tackling shelf-life challenges.

In industrial applications, 1459-20-7 serves as an efficient plasticizer intermediate and adhesion promoter. Its compatibility with polyvinyl acetate (PVA) and cellulose derivatives answers frequent queries like "how to improve coating durability." Regulatory databases confirm its approval under REACH and FDA guidelines for specific uses, though manufacturers must verify regional compliance—a topic dominating forum discussions on "global chemical compliance 2024."

From a synthesis perspective, benzoylbenzoate production typically involves esterification under controlled conditions. Innovations in green chemistry have introduced solvent-free methods, reducing environmental impact—an aspect highlighted in patents and ACS Sustainable Chemistry publications. Analytical techniques like HPLC purity testing ensure batch consistency, critical for applications requiring pharmaceutical-grade materials.

Market analysts project 6.8% CAGR growth for Benzoin Benzoate derivatives through 2030, driven by Asia-Pacific demand for high-performance additives. However, niche applications like aromatic fixatives in perfumery (long-lasting fragrance searches +25% YoY) present untapped opportunities. For researchers, unresolved questions about its synergistic effects with tocopherols or biodegradation pathways offer fertile ground for further study.

To optimize formulations containing CAS 1459-20-7, experts recommend evaluating its compatibility matrices with silicones and natural oils—a frequent pain point in cosmetic chemistry forums. Storage guidelines emphasizing moisture-proof packaging (based on its hydrolysis sensitivity) are equally vital. As sustainability mandates tighten, lifecycle assessments of benzoate-based compounds will likely influence future adoption trends.